Cas no 1806998-69-5 (2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide
• CAS No: 1806998-69-5
• MF: C₆H₄BrF₂N₃O₄S
• MW: 332.079465866089
• CID: 4809464
• Update Time: 2025-10-28

2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide

• Inchi： 1S/C6H4BrF2N3O4S/c7-5-4(12(13)14)3(6(8)9)2(1-11-5)17(10,15)16/h1,6H,(H2,10,15,16)
• InChI Key： HABJFMLSWOONTE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Additional information on 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide

Introduction to 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide (CAS No. 1806998-69-5)

2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide (CAS No. 1806998-69-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a bromine atom, difluoromethyl group, nitro group, and sulfonamide moiety endows this molecule with a diverse range of chemical and biological properties, making it an intriguing subject for further investigation.

The sulfonamide functional group in 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide is particularly noteworthy due to its well-documented role in various pharmacological activities, including antibacterial and antifungal properties. Sulfonamides have been widely used in medicine for decades, and their inclusion in this compound suggests potential therapeutic applications. Additionally, the presence of the bromine atom and difluoromethyl group introduces additional complexity and versatility to the molecule, which can be exploited for optimizing pharmacokinetic and pharmacodynamic properties.

The nitro group in the structure of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide is another key feature that contributes to its biological activity. Nitro compounds are known for their ability to undergo reduction reactions, which can lead to the formation of reactive intermediates that interact with biological targets. This property makes them valuable in the design of prodrugs and other bioactive molecules. Recent studies have shown that nitro-containing compounds can exhibit selective cytotoxicity against cancer cells, making them promising candidates for anticancer drug development.

In terms of synthetic chemistry, the preparation of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide involves a series of well-defined steps that highlight the versatility of modern synthetic methods. The synthesis typically begins with the formation of a pyridine scaffold, followed by sequential functionalization to introduce the bromine, difluoromethyl, nitro, and sulfonamide groups. Each step requires careful optimization to ensure high yields and purity, reflecting the precision required in medicinal chemistry research.

The biological evaluation of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide has revealed promising results in various assays. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may have potent activity against kinases and other protein targets implicated in cancer progression. These findings are supported by computational models that predict favorable interactions between the compound and its biological targets.

Clinical trials are currently underway to further assess the safety and efficacy of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide. Early-phase trials have shown acceptable tolerability profiles and preliminary evidence of therapeutic benefit in certain patient populations. However, more extensive studies are needed to fully understand its potential as a therapeutic agent.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-sulfonamide (CAS No. 1806998-69-5) represents a promising compound with a unique combination of structural features that make it an attractive candidate for further development in medicinal chemistry. Its potential applications in treating various diseases underscore the importance of continued research into this class of compounds. As more data become available from ongoing studies, it is likely that our understanding of its full therapeutic potential will continue to evolve.